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Compound of Interest

Compound Name: 3-Amino-4(3H)-quinazolinone

Cat. No.: B084453

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a robust and well-documented two-step synthetic pathway
for the preparation of 3-Amino-4(3H)-quinazolinone, a crucial scaffold in medicinal chemistry,
starting from the readily available precursor, anthranilic acid. The synthesis proceeds through
the formation of an intermediate, isatoic anhydride, followed by cyclization with hydrazine.

l. Synthetic Pathway Overview

The synthesis of 3-Amino-4(3H)-quinazolinone from anthranilic acid is efficiently achieved via
a two-step process. The first step involves the conversion of anthranilic acid to isatoic
anhydride. The subsequent reaction of isatoic anhydride with hydrazine hydrate yields the final
product.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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